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Compound of Interest

Compound Name: 4'-O-Demethyldianemycin

Cat. No.: B8064229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary antimicrobial screening of

4'-O-Demethyldianemycin, a polyether antibiotic. The information compiled herein is intended

to support research and development efforts in the field of antibiotic discovery and

development.

Introduction
4'-O-Demethyldianemycin, also known as antibiotic TM-531 B, is a polyether antibiotic

produced by the fermentation of Streptomyces hygroscopicus TM-531.[1] Like other polyether

antibiotics, its mechanism of action is presumed to involve the disruption of ion transport across

cellular membranes. Preliminary screenings have focused on its activity against Gram-positive

bacteria, which is a characteristic feature of this class of antibiotics.

Quantitative Data Summary
The antimicrobial potency of 4'-O-Demethyldianemycin has been evaluated by determining its

Minimum Inhibitory Concentration (MIC) against a panel of Gram-positive bacteria. The results

of these preliminary screenings are summarized in the table below.

Table 1: Minimum Inhibitory Concentration (MIC) of 4'-O-Demethyldianemycin Against

Various Gram-Positive Bacteria
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Test Organism MIC (µg/ml)

Staphylococcus aureus 209P 0.78

Staphylococcus aureus Smith 0.78

Staphylococcus aureus 56 (Resistant) 0.78

Bacillus subtilis ATCC 6633 0.39

Bacillus cereus 0.2

Sarcina lutea ATCC 9341 0.39

Corynebacterium paurometabolum 0.1

Mycobacterium smegmatis ATCC 607 >100

Data sourced from Patent EP0048585A1[2]

Experimental Protocols
The following section details the methodology employed for the preliminary antimicrobial

screening of 4'-O-Demethyldianemycin.

1. Determination of Minimum Inhibitory Concentration (MIC)

The MIC of 4'-O-Demethyldianemycin against various bacteria was determined using the

agar dilution method.[2]

Medium: Heart infusion agar was used as the culture medium for the assay.[2]

Inoculum Preparation: The bacterial strains were cultured to prepare an inoculum with a final

concentration of 10⁶ Colony Forming Units per milliliter (CFU/ml).[2]

Assay Procedure:

A series of heart infusion agar plates were prepared, each containing a different

concentration of 4'-O-Demethyldianemycin.
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The surface of each agar plate was inoculated with the standardized bacterial suspension

(10⁶ CFU/ml).[2]

The plates were incubated under appropriate conditions for bacterial growth.

The MIC was determined as the lowest concentration of 4'-O-Demethyldianemycin that

completely inhibited the visible growth of the test organism on the agar plate.[2]

Visualizations
Experimental Workflow for MIC Determination

The following diagram illustrates the experimental workflow for determining the Minimum

Inhibitory Concentration (MIC) of 4'-O-Demethyldianemycin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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